Cas no 160554-83-6 (2-(2-(dimethylamino)ethyl)-6-((2-hydroxyethyl)amino)-1H-dibenzo[de,h]isoquinoline-1,3(2H)-dione)

• Product Name: 2-(2-(dimethylamino)ethyl)-6-((2-hydroxyethyl)amino)-1H-dibenzo[de,h]isoquinoline-1,3(2H)-dione
• CAS No: 160554-83-6
• MF: C₂₂H₂₃N₃O₃
• MW: 377.436325311661
• CID: 4610810
• Update Time: 2025-10-29

2-(2-(dimethylamino)ethyl)-6-((2-hydroxyethyl)amino)-1H-dibenzo[de,h]isoquinoline-1,3(2H)-dione Chemical and Physical Properties

Names and Identifiers

• 2-(2-(dimethylamino)ethyl)-6-((2-hydroxyethyl)amino)-1H-dibenzo[de,h]isoquinoline-1,3(2H)-dione
• 1H-Dibenz[de,h]isoquinoline-1,3(2H)-dione, 2-[2-(dimethylamino)ethyl]-6-[(2-hydroxyethyl)amino]-

• Inchi： 1S/C22H23N3O3/c1-24(2)10-11-25-21(27)16-7-8-18(23-9-12-26)17-13-14-5-3-4-6-15(14)20(19(16)17)22(25)28/h3-8,13,23,26H,9-12H2,1-2H3
• InChI Key： ACTOOOXFSTWXSV-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C3C(C(NCCO)=CC=C3C(=O)N1CCN(C)C)=CC1=CC=CC=C12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthracenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes

Additional information on 2-(2-(dimethylamino)ethyl)-6-((2-hydroxyethyl)amino)-1H-dibenzo[de,h]isoquinoline-1,3(2H)-dione

Recent Advances in the Study of 2-(2-(Dimethylamino)ethyl)-6-((2-hydroxyethyl)amino)-1H-dibenzo[de,h]isoquinoline-1,3(2H)-dione (CAS: 160554-83-6)

The compound 2-(2-(dimethylamino)ethyl)-6-((2-hydroxyethyl)amino)-1H-dibenzo[de,h]isoquinoline-1,3(2H)-dione (CAS: 160554-83-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its dibenzo[de,h]isoquinoline core, exhibits unique photophysical and biochemical properties, making it a promising candidate for various therapeutic and diagnostic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological profile, and exploring its potential in targeted drug delivery systems.

One of the key areas of research involves the compound's interaction with nucleic acids, particularly its ability to intercalate into DNA and RNA structures. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 160554-83-6 exhibits selective binding to G-quadruplex DNA, a secondary structure implicated in the regulation of gene expression and telomere maintenance. This finding suggests potential applications in cancer therapy, where G-quadruplex stabilization can inhibit the proliferation of tumor cells. The study also highlighted the compound's low cytotoxicity to normal cells, a critical factor for its development as a therapeutic agent.

In addition to its nucleic acid-binding properties, 160554-83-6 has been investigated for its fluorescence characteristics. Researchers have exploited its intrinsic fluorescence to develop novel probes for bioimaging. A recent paper in Chemical Communications detailed the synthesis of derivatives with enhanced photostability and quantum yield, enabling real-time tracking of cellular processes. These advancements open new avenues for studying intracellular dynamics and diagnosing diseases at the molecular level.

Another significant development is the exploration of 160554-83-6 as a photosensitizer in photodynamic therapy (PDT). A 2024 study in ACS Chemical Biology reported that the compound generates reactive oxygen species (ROS) upon light irradiation, effectively inducing apoptosis in cancer cells. The study also emphasized the compound's ability to penetrate deep tissues, addressing a common limitation of traditional PDT agents. These findings underscore its potential as a dual-function agent for both imaging and therapy.

Despite these promising results, challenges remain in the clinical translation of 160554-83-6. Issues such as solubility, bioavailability, and off-target effects need to be addressed through further structural optimization and formulation development. Collaborative efforts between chemists, biologists, and clinicians will be essential to overcome these hurdles and unlock the full therapeutic potential of this compound.

In conclusion, recent research on 2-(2-(dimethylamino)ethyl)-6-((2-hydroxyethyl)amino)-1H-dibenzo[de,h]isoquinoline-1,3(2H)-dione (CAS: 160554-83-6) highlights its multifaceted applications in chemical biology and medicine. From nucleic acid targeting to bioimaging and photodynamic therapy, this compound continues to inspire innovative approaches to disease diagnosis and treatment. Future studies should focus on addressing the remaining challenges to facilitate its transition from the laboratory to the clinic.